Cas no 104652-04-2 (D-Digitoxose Tribenzoate)

• Product name: D-Digitoxose Tribenzoate
• CAS No: 104652-04-2
• MF: C₂₇H₂₄O₇
• MW: 460.47526
• CID: 1063721
• PubChem ID: 14055131

D-Digitoxose Tribenzoate Chemical and Physical Properties

Names and Identifiers

• D-Digitoxose Tribenzoate
• tri-O-benzoyl-β-D-ribo-2,6-dideoxy-hexopyranose
• 2,6-Dideoxy-beta-D-ribo-hexopyranose tribenzoate
• 104652-04-2

• Inchi： InChI=1S/C27H24O7/c1-18-24(34-27(30)21-15-9-4-10-16-21)22(32-25(28)19-11-5-2-6-12-19)17-23(31-18)33-26(29)20-13-7-3-8-14-20/h2-16,18,22-24H,17H2,1H3
• InChI Key： CDXDAWWGDXHJNN-UHFFFAOYSA-N
• SMILES： CC1C(C(CC(O1)OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 460.15220310g/mol
• Monoisotopic Mass: 460.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.1E-4 g/L) (25 ºC),